2-Methyl-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]imidazole

• IUPAC Name: 2-methyl-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]imidazole
• InChI: InChI=1S/C7H6F6N2O/c1-4-14-2-3-15(4)6(9,10)5(8)16-7(11,12)13/h2-3,5H,1H3
• InChI Key: CAXLSYVABGUTNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C(C(OC(F)(F)F)F)(F)F
• Molecular Formula: C7H6F6N2O
• Molecular Weight: 248.13 g/mol
• CAS No.: 2375260-91-4

Description

2-Methyl-1-[1,1,2-trifluoro-2-(trifluoromethoxy)ethyl]imidazole is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields. This compound is also known as TFE-MI, and it is a derivative of imidazole. TFE-MI is a colorless, odorless liquid that is soluble in water and other organic solvents.

Scientific Research Applications

TFE-MI has been used in various scientific research applications, including catalysis, material science, and biomedical research. In catalysis, TFE-MI has been used as a ligand in various metal-catalyzed reactions, such as Suzuki-Miyaura cross-coupling reactions. In material science, TFE-MI has been used as a building block for the synthesis of various functional materials, such as metal-organic frameworks. In biomedical research, TFE-MI has been investigated for its potential applications in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of TFE-MI is not well-understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. TFE-MI has been shown to inhibit the activity of histone deacetylases, which are enzymes that are involved in the regulation of gene expression. TFE-MI has also been shown to inhibit the activity of protein kinase B, which is a signaling pathway that is involved in cell survival and proliferation.
Biochemical and Physiological Effects
TFE-MI has been shown to have various biochemical and physiological effects, including anti-inflammatory and anti-cancer effects. TFE-MI has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro. TFE-MI has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is important for the prevention of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of TFE-MI is its high solubility in water and other organic solvents, which makes it easy to handle in lab experiments. TFE-MI is also relatively stable under normal lab conditions, which allows for long-term storage. However, one of the limitations of TFE-MI is its high cost, which may limit its use in certain research applications.

Future Directions

There are many future directions for the research of TFE-MI, including the investigation of its potential applications in drug discovery and the development of new materials. TFE-MI has been shown to have potential as a scaffold for the synthesis of various functional materials, such as metal-organic frameworks. TFE-MI may also have potential as a starting point for the development of new drugs, as it has been shown to have anti-cancer and anti-inflammatory effects in vitro. Further research is needed to fully understand the potential applications of TFE-MI in these fields.
Conclusion
In conclusion, TFE-MI is a chemical compound that has gained significant attention in scientific research for its potential applications in various fields. The synthesis of TFE-MI involves the reaction of 2-methylimidazole with trifluoroacetic acid and trifluoromethanol. TFE-MI has been used in various scientific research applications, including catalysis, material science, and biomedical research. The mechanism of action of TFE-MI is not well-understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. TFE-MI has been shown to have various biochemical and physiological effects, including anti-inflammatory and anti-cancer effects. One of the advantages of TFE-MI is its high solubility in water and other organic solvents, which makes it easy to handle in lab experiments. There are many future directions for the research of TFE-MI, including the investigation of its potential applications in drug discovery and the development of new materials.

Synthesis Methods

The synthesis of TFE-MI involves the reaction of 2-methylimidazole with trifluoroacetic acid and trifluoromethanol. This reaction takes place under controlled conditions, and the product is purified using various techniques, including column chromatography and recrystallization. The yield of TFE-MI is typically high, and the purity can be confirmed using various analytical techniques, such as NMR spectroscopy and mass spectrometry.